Cas no 29124-72-9 (Acetamide,N-[4-(dimethylamino)-2-nitrophenyl]-)

• Product Name: Acetamide,N-[4-(dimethylamino)-2-nitrophenyl]-
• CAS No: 29124-72-9
• MF: C₁₀H₁₃N₃O₃
• MW: 223.228522062302
• CID: 240259
• Update Time: 2024-01-26

Acetamide,N-[4-(dimethylamino)-2-nitrophenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[4-(dimethylamino)-2-nitrophenyl]-
• 3-NITRO-4-AMINODIMETHYLAMINOACETANILIDE
• N-[4-(Dimethylamino)-2-nitrophenyl]acetamide
• Acetamide, N-[4-(dimethylamino)-2-nitrophenyl]-

• Inchi： 1S/C10H13N3O3/c1-7(14)11-9-5-4-8(12(2)3)6-10(9)13(15)16/h4-6H,1-3H3,(H,11,14)
• InChI Key： ZCJRJKWPQUPUGP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N(C)C)C=C1[N+]([O-])=O)(=O)C

Computed Properties

• Exact Mass: 223.09579
• Monoisotopic Mass: 223.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78.2A^2

Experimental Properties

• Density: 1.295
• Boiling Point: 442.5°C at 760 mmHg
• Flash Point: 221.4°C
• Refractive Index: 1.63
• PSA: 75.48